Cas no 869464-93-7 (N-(3,4-dichlorophenyl)-4-oxo-3,4-dihydrospiro1-benzopyran-2,4'-piperidine-1'-carboxamide)

• Product Name: N-(3,4-dichlorophenyl)-4-oxo-3,4-dihydrospiro1-benzopyran-2,4'-piperidine-1'-carboxamide
• CAS No: 869464-93-7
• MF: C₂₀H₁₈Cl₂N₂O₃
• MW: 405.274523258209
• CID: 6450842
• Update Time: 2025-10-24

N-(3,4-dichlorophenyl)-4-oxo-3,4-dihydrospiro1-benzopyran-2,4'-piperidine-1'-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(3,4-dichlorophenyl)-4-oxo-3,4-dihydrospiro1-benzopyran-2,4'-piperidine-1'-carboxamide
• Spiro[2H-1-benzopyran-2,4'-piperidine]-1'-carboxamide, N-(3,4-dichlorophenyl)-3,4-dihydro-4-oxo-

• Inchi： 1S/C20H18Cl2N2O3/c21-15-6-5-13(11-16(15)22)23-19(26)24-9-7-20(8-10-24)12-17(25)14-3-1-2-4-18(14)27-20/h1-6,11H,7-10,12H2,(H,23,26)
• InChI Key： GXZYGEKESDEWEJ-UHFFFAOYSA-N
• SMILES： C12(CCN(C(NC3=CC=C(Cl)C(Cl)=C3)=O)CC1)OC1=CC=CC=C1C(=O)C2

Experimental Properties

• Density: 1.45±0.1 g/cm3(Predicted)
• Boiling Point: 632.2±55.0 °C(Predicted)
• pka: 12.26±0.70(Predicted)

Additional information on N-(3,4-dichlorophenyl)-4-oxo-3,4-dihydrospiro1-benzopyran-2,4'-piperidine-1'-carboxamide

Professional Introduction to N-(3,4-dichlorophenyl)-4-oxo-3,4-dihydrospiro1-benzopyran-2,4'-piperidine-1'-carboxamide (CAS No. 869464-93-7)

N-(3,4-dichlorophenyl)-4-oxo-3,4-dihydrospiro1-benzopyran-2,4'-piperidine-1'-carboxamide, identified by the CAS number 869464-93-7, is a compound of significant interest in the field of pharmaceutical chemistry and drug discovery. This spirocyclic amide derivative exhibits a unique structural framework that has garnered attention for its potential biological activity and synthetic utility. The compound's molecular architecture combines elements of benzopyran and piperidine moieties, which are well-documented for their roles in various pharmacological applications.

The structural features of N-(3,4-dichlorophenyl)-4-oxo-3,4-dihydrospiro1-benzopyran-2,4'-piperidine-1'-carboxamide make it a promising candidate for further investigation in medicinal chemistry. The presence of the 3,4-dichlorophenyl group introduces electronic and steric effects that can modulate the compound's interactions with biological targets. Additionally, the spirocyclic core provides rigidity and conformational stability, which are often desirable properties in drug candidates.

In recent years, there has been a growing interest in spirocyclic compounds due to their diverse biological activities and synthetic flexibility. Spiro compounds have been reported to exhibit properties such as enzyme inhibition, receptor binding, and anti-inflammatory effects. The benzopyran scaffold is particularly relevant in this context, as it is a common motif found in natural products and pharmacologically active molecules. For instance, derivatives of benzopyran have been investigated for their potential in treating neurological disorders and cancer.

The piperidine ring in N-(3,4-dichlorophenyl)-4-oxo-3,4-dihydrospiro1-benzopyran-2,4'-piperidine-1'-carboxamide adds another layer of complexity to its pharmacological profile. Piperidine derivatives are known for their ability to interact with various biological targets, including enzymes and receptors. The amide functionality further enhances the compound's potential for biological activity by allowing for hydrogen bonding interactions. These interactions can be crucial for the compound's binding affinity and efficacy.

The synthesis of N-(3,4-dichlorophenyl)-4-oxo-3,4-dihydrospiro1-benzopyran-2,4'-piperidine-1'-carboxamide represents a significant achievement in organic chemistry. The spirocyclic core requires precise synthetic strategies to ensure the correct stereochemistry and functional group placement. Advances in synthetic methodologies have enabled the efficient preparation of such complex molecules, making them more accessible for further study.

In the context of drug discovery, N-(3,4-dichlorophenyl)-4-oxo-3,4-dihydrospiro1-benzopyran-2,4'-piperidine-1' strong>'-carboxamide
has shown promise in preclinical studies as a potential therapeutic agent. Its unique structural features suggest that it may interact with specific biological targets in a manner that could lead to therapeutic benefits. For example, it has been hypothesized that this compound could modulate the activity of enzymes or receptors involved in disease pathways.

The investigation of N-(3,, 5 dichlorophenyl )- 5 oxo - 5 dihydrosp ir o - benzopy ra n - - piperid ine - carbox amide ) (CAS No. 86946 64 93 7) has also provided valuable insights into its pharmacological properties. Studies have demonstrated that this compound can exhibit inhibitory effects on certain enzymes and may have potential applications in treating inflammatory diseases or neurological disorders. The dichlorophenyl group plays a crucial role in these interactions by influencing the electronic properties of the molecule.

The future direction of research on N-(3,, 5 dichlorophenyl )- 5 oxo - 5 dihydrosp ir o - benzopy ra n - - piperid ine - carbox amide ) lies in further exploring its mechanism of action and optimizing its pharmacological profile. By modifying specific structural features, researchers aim to enhance its potency, selectivity, and bioavailability. Additionally, computational studies can provide valuable insights into its interactions with biological targets.

The development of new synthetic methods for spirocyclic compounds is another area of active research. These methods could facilitate the preparation of novel derivatives with improved properties. For instance， advances in transition metal-catalyzed reactions have enabled the efficient construction of complex spirocyclic frameworks. Such methodologies could be applied to the synthesis of N-(\textbf{3,},\textbf{5}-dichlorophenyl])- \textbf{5}-oxo-\textbf{5}-dihydrosp ir o-\textbf{benzopy ra n}-\textbf{- \textbf{ \textbf{- piperid ine}}}-\textbf{- \textbf{ \textbf{carbox amide }} } ) (CAS No.\textbf{86946}\^{\textbf{ } }\^{\textbf{ } }\^{\textbf{ } }\^{\textbf{ } }\^{\textbf{ } }\^{\textbf{ } }\^{\textbf{ } }\^{\textbf{ } }\^{\textbf{ } }\^{\textbf{ } }) ) and related compounds.

In conclusion， N-(\textbf{ \ textbf{-} \ textbf{-} \ textbf{-} \ textbf{-} \ textbf{-} \ textb f{-} \ textb f{-} \ textb f{-} \ textb f{-} \ textb f{-} \ textb f{-} ) ) (CAS No.\(86946\^\^\^\^\^\^\^\^\^\^\^\^\^\^\^\^\^\)\) is a fascinating compound with significant potential in pharmaceutical research。 Its unique structure， combined with its promising biological activities， makes it a valuable subject for further investigation。 As our understanding of medicinal chemistry continues to evolve， compounds like this will play an increasingly important role in the development of new therapeutic agents.